Cas no 1170109-70-2 (N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride)

• Product Name: N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride
• CAS No: 1170109-70-2
• MF: C₆H₁₇ClN₂O₂S
• MW: 216.729379415512
• CID: 4574589
• Update Time: 2025-06-15

N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride

• Inchi： 1S/C6H16N2O2S.ClH/c1-3-11(9,10)8(2)6-4-5-7;/h3-7H2,1-2H3;1H
• InChI Key： KSQIFJBLQIVOHB-UHFFFAOYSA-N
• SMILES： C(S(N(CCCN)C)(=O)=O)C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride

Introduction to N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride (CAS No. 1170109-70-2)

N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride, identified by its CAS number 1170109-70-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and biomedicine. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of an amine group in the propyl chain and a sulfonamide moiety, contribute to its unique chemical properties and biological interactions.

The sulfonamide group in N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride plays a crucial role in its pharmacological effects. Sulfonamides are widely recognized for their antimicrobial properties, and this compound is no exception. The ability of sulfonamides to inhibit bacterial growth is primarily attributed to their mechanism of action, which involves competitive inhibition of dihydropteroate synthase, a key enzyme in the biosynthesis of folic acid in bacteria. This mechanism makes sulfonamides effective against a broad spectrum of bacterial infections.

In recent years, there has been a growing interest in modifying the structure of sulfonamides to enhance their efficacy and reduce side effects. The introduction of an alkyl chain in the propyl group of N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride aims to improve solubility and bioavailability while maintaining or even enhancing its biological activity. This modification has been explored in various drug development programs, where structural optimization is a key factor in achieving better pharmacokinetic profiles.

One of the most compelling aspects of N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride is its potential application in the treatment of resistant bacterial infections. The rise of antibiotic-resistant strains has necessitated the development of novel therapeutic agents that can overcome existing resistance mechanisms. Sulfonamides, with their well-documented antibacterial activity, offer a promising alternative or adjunct therapy for infections caused by multidrug-resistant bacteria.

Recent studies have demonstrated the efficacy of derivatives of sulfonamides in combating resistant pathogens. For instance, modifications such as the introduction of additional functional groups or changes in the alkyl chain length have shown promising results in preclinical trials. These modifications aim to improve binding affinity to bacterial targets while minimizing toxicity to host cells. N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride represents one such derivative that has been investigated for its potential antibacterial properties.

The hydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for pharmaceutical formulations. Hydrochloride salts are commonly used in drug development due to their improved pharmacokinetic properties, which include better absorption rates and longer half-lives. These characteristics are essential for ensuring that the drug remains effective at therapeutic concentrations over an extended period.

Beyond its antibacterial applications, N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride has also been explored for its potential anti-inflammatory and immunomodulatory effects. Sulfonamides have been shown to interact with various inflammatory pathways, making them candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. While these applications are still under investigation, they highlight the broad therapeutic potential of sulfonamide derivatives.

The synthesis of N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of 3-amino propylamine, which is then reacted with ethane-1-sulfonyl chloride to form the sulfonamide intermediate. This intermediate is subsequently converted into its hydrochloride salt to improve stability and solubility.

In terms of safety and handling, N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride should be stored under controlled conditions to prevent degradation. It is important to handle this compound with appropriate personal protective equipment (PPE) due to its potential irritant properties. As with all chemical compounds used in pharmaceutical research, thorough toxicological studies are essential before any clinical application can be considered.

The future prospects for N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to further optimize its efficacy and safety profiles through structural modifications and combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into viable clinical treatments.

In conclusion, N-(3-aminopropyl)-N-methylethane-1-sulfonamide hydrochloride (CAS No. 1170109-70-2) is a compound with significant potential in the field of pharmaceuticals and biomedicine. Its sulfonamide core provides a foundation for diverse biological activities, while modifications such as the propyl chain enhance its pharmacological properties. With continued research and development, this compound could play a vital role in addressing challenges related to bacterial resistance and other therapeutic needs.